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Compound of Interest

Compound Name: Non-ovlon

Cat. No.: B1258967 Get Quote

Based on initial investigations, the term "Non-ovlon" does not correspond to a recognized

chemical compound in standard chemical databases. It is possible that this name is a

misspelling, a trivial name not widely adopted, or a brand name. The search results suggest

potential alternative interpretations, which are detailed below.

Potential Interpretations of "Non-ovlon"
Several distinct chemical entities with names bearing some phonetic resemblance to "Non-
ovlon" were identified. These include:

Nonoxynol-9: A non-ionic surfactant.

Non-flavonoids: A broad class of polyphenolic compounds.

Nonanal: A saturated fatty aldehyde.

Progesterone: A steroid hormone sometimes formulated in products with names that could

be misconstrued.

Due to the ambiguity of the initial term, a comprehensive technical guide on a single, specific

"Non-ovlon" chemical structure and its properties cannot be provided. Instead, this document

will present the available information on the most plausible candidates.

Nonoxynol-9
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Nonoxynol-9 is an organic compound used as a surfactant and is a member of the nonoxynol

family of nonionic surfactants.[1] It is a primary ingredient in various cleaning and cosmetic

products and is widely used in contraceptives for its spermicidal properties.[1]

Chemical Structure and Properties of Nonoxynol-9
IUPAC Name: 26-(4-Nonylphenoxy)-3,6,9,12,15,18,21,24-nonaoxahexacosan-1-ol[1]

Chemical Formula: C33H60O10[1]

Molar Mass: 616.833 g·mol−1[1]

SMILES: CCCCCCCCCc1ccc(OCCOCCOCCOCCOCCOCCOCCOCCOCCO)cc1[1]

Table 1: Physicochemical Properties of Nonoxynol-9

Property Value Reference

CAS Number 26027-38-3 [1]

Molar Mass 616.833 g·mol−1 [1]

log P 4.02 [1]

Applications of Nonoxynol-9
Spermicide: A primary application of Nonoxynol-9 is in contraceptives.[1]

Lubricant: It is a common ingredient in vaginal and anal lubricants.[1]

Shaving Cream: Previously used in some shaving creams as a surfactant to soften hair.[1]

Non-Flavonoids
Non-flavonoids are a diverse group of polyphenolic compounds that do not have the

characteristic flavonoid backbone. This category includes several sub-classes with a wide

range of chemical structures and biological activities.

Major Classes of Non-Flavonoids

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://en.wikipedia.org/wiki/Nonoxynol-9
https://en.wikipedia.org/wiki/Nonoxynol-9
https://en.wikipedia.org/wiki/Nonoxynol-9
https://en.wikipedia.org/wiki/Nonoxynol-9
https://en.wikipedia.org/wiki/Nonoxynol-9
https://en.wikipedia.org/wiki/Nonoxynol-9
https://en.wikipedia.org/wiki/Nonoxynol-9
https://en.wikipedia.org/wiki/Nonoxynol-9
https://en.wikipedia.org/wiki/Nonoxynol-9
https://en.wikipedia.org/wiki/Nonoxynol-9
https://en.wikipedia.org/wiki/Nonoxynol-9
https://en.wikipedia.org/wiki/Nonoxynol-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenolic Acids: Derivatives of benzoic acid and cinnamic acid.

Stilbenes: Compounds with a C6-C2-C6 structure, with resveratrol being a well-known

example.[2]

Lignans: Formed from the dimerization of two phenylpropane units.[2]

Coumarins: Characterized by a benzopyrone structure.

The chemical structures of these compounds are highly variable.[2][3][4]

Nonanal
Nonanal is a saturated fatty aldehyde with a characteristic floral or fruity odor.[5] It is found in

various essential oils, including rose and citrus oils.[5]

Chemical Structure and Properties of Nonanal
IUPAC Name: nonanal[5]

Chemical Formula: C9H18O[5]

Molar Mass: 142.24 g/mol [5]

Table 2: Physicochemical Properties of Nonanal

Property Value Reference

CAS Number 124-19-6 [5]

Molecular Weight 142.24 g/mol [5]

Appearance Clear brown liquid [5]

Solubility in Water Insoluble [5]

Progesterone
Progesterone is a C21-steroid hormone involved in the female menstrual cycle, pregnancy, and

embryogenesis.[6] While chemically distinct from the other potential candidates, it is included
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here due to the possibility of brand name confusion.

Chemical Structure and Properties of Progesterone
IUPAC Name: (8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-

1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one[6]

Chemical Formula: C21H30O2[6]

Molar Mass: 314.5 g/mol

Table 3: Physicochemical Properties of Progesterone

Property Value Reference

CAS Number 57-83-0 [6]

Appearance White powder [6]

Melting Point 121 °C [6]

Solubility in Water Insoluble [6]

Conclusion
Without a more specific chemical identifier (such as a CAS number or a clear IUPAC name), it

is not feasible to provide the in-depth technical guide on "Non-ovlon" as requested. The

information provided above on potential alternative compounds is intended to assist in the

identification of the substance of interest. Should a more precise name for "Non-ovlon" be

available, a detailed analysis can be performed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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